Cas no 1351643-74-7 (1-{4-2-(furan-2-yl)-2-oxoethylpiperazin-1-yl}-2-(thiophen-2-yl)ethan-1-one; oxalic acid)

• Product Name: 1-{4-2-(furan-2-yl)-2-oxoethylpiperazin-1-yl}-2-(thiophen-2-yl)ethan-1-one; oxalic acid
• CAS No: 1351643-74-7
• MF: C₁₈H₂₀N₂O₇S
• MW: 408.425603866577
• CID: 6045424
• PubChem ID: 71780720
• Update Time: 2025-08-10

1-{4-2-(furan-2-yl)-2-oxoethylpiperazin-1-yl}-2-(thiophen-2-yl)ethan-1-one; oxalic acid Chemical and Physical Properties

Names and Identifiers

• 1-{4-2-(furan-2-yl)-2-oxoethylpiperazin-1-yl}-2-(thiophen-2-yl)ethan-1-one; oxalic acid
• BOWGMPKPPRXFIJ-UHFFFAOYSA-N
• AKOS026685749
• 1351643-74-7
• 1-(furan-2-yl)-2-(4-(2-(thiophen-2-yl)acetyl)piperazin-1-yl)ethanone oxalate
• 1-{4-[2-(furan-2-yl)-2-oxoethyl]piperazin-1-yl}-2-(thiophen-2-yl)ethan-1-one; oxalic acid
• SR-01000924307-1
• SR-01000924307
• F5671-0092
• VU0518804-1
• 1-[4-[2-(furan-2-yl)-2-oxoethyl]piperazin-1-yl]-2-thiophen-2-ylethanone;oxalic acid

• Inchi： 1S/C16H18N2O3S.C2H2O4/c19-14(15-4-1-9-21-15)12-17-5-7-18(8-6-17)16(20)11-13-3-2-10-22-13;3-1(4)2(5)6/h1-4,9-10H,5-8,11-12H2;(H,3,4)(H,5,6)
• InChI Key： BOWGMPKPPRXFIJ-UHFFFAOYSA-N
• SMILES： C(=O)(O)C(=O)O.C(N1CCN(C(=O)CC2SC=CC=2)CC1)C(C1OC=CC=1)=O

Computed Properties

• Exact Mass: 408.09912215g/mol
• Monoisotopic Mass: 408.09912215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 482
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 157Ų

Additional information on 1-{4-2-(furan-2-yl)-2-oxoethylpiperazin-1-yl}-2-(thiophen-2-yl)ethan-1-one; oxalic acid

Introduction to 1-{4-2-(furan-2-yl)-2-oxoethylpiperazin-1-yl}-2-(thiophen-2-yl)ethan-1-one; oxalic acid and CAS No. 1351643-74-7

The compound with the CAS number 1351643-74-7 and the product name 1-{4-2-(furan-2-yl)-2-oxoethylpiperazin-1-yl}-2-(thiophen-2-yl)ethan-1-one; oxalic acid represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in various therapeutic and biochemical contexts.

The molecular framework of this compound encompasses several key functional groups, including a piperazine ring, a furan moiety, and a thiophene ring, which contribute to its unique chemical properties. The presence of these heterocyclic structures not only enhances its solubility and bioavailability but also opens up possibilities for diverse interactions with biological targets. Specifically, the piperazine ring is known for its ability to form stable hydrogen bonds, making it a valuable component in drug design.

In recent years, there has been a growing interest in the development of novel compounds that can modulate neurological and cardiovascular functions. The 1-{4-2-(furan-2-yl)-2-oxoethylpiperazin-1-yl}-2-(thiophen-2-yl)ethan-1-one; oxalic acid compound has shown promise in preliminary studies as a potential modulator of these systems. Its structural features suggest that it may interact with receptors and enzymes involved in neurotransmitter release and cardiovascular regulation, thereby offering a new avenue for therapeutic intervention.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The incorporation of the furan and thiophene rings into the molecular structure necessitates careful selection of catalysts and solvents to facilitate optimal reaction pathways. Advances in synthetic methodologies have enabled researchers to produce this compound with increasing efficiency, which is crucial for both academic research and industrial applications.

One of the most intriguing aspects of this compound is its potential role in addressing neurological disorders. The piperazine moiety, in particular, has been extensively studied for its ability to interact with serotonin receptors, which are implicated in conditions such as depression and anxiety. By modulating these receptors, the 1-{4-2-(furan-2-yl)-2-oxoethylpiperazin-1-yl}-2-(thiophen-2-yl)ethan-1-one; oxalic acid compound may offer a novel therapeutic approach to these conditions. Additionally, its thiophene component has been associated with anti-inflammatory properties, further broadening its potential applications.

Epidemiological studies have increasingly highlighted the importance of oxidative stress in the pathogenesis of various diseases. The presence of an oxalic acid moiety in this compound suggests that it may possess antioxidant properties, which could be beneficial in mitigating damage caused by reactive oxygen species. This dual functionality—both as a potential modulator of neurological pathways and as an antioxidant—makes this compound a particularly promising candidate for further investigation.

The pharmaceutical industry has been particularly interested in developing small-molecule inhibitors that can target specific enzymatic pathways involved in disease progression. The structural complexity of the 1-{4-2-(furan-2-yli)-2-oxyoethylpiperazin-i-yli}-2-(thiophen-i-yli)ethan-i-on; oxalic acid compound provides multiple sites for interaction with enzymes such as kinases and phosphodiesterases. These interactions could potentially lead to the development of new drugs that can effectively inhibit disease-causing pathways without significant side effects.

In conclusion, the compound with CAS number 1351643-74⁷ represents a significant advancement in chemical and pharmaceutical research. Its unique molecular structure, characterized by functional groups such as piperazine, furan, and thiophene rings, offers numerous possibilities for therapeutic applications. Further research is warranted to fully explore its potential in modulating neurological and cardiovascular functions, as well as its antioxidant properties. As synthetic methodologies continue to evolve, the accessibility of this compound will likely increase, paving the way for new drug developments and medical breakthroughs.